N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide
• InChI: InChI=1S/C22H24N2O2S/c1-5-20(25)24(18-9-7-8-15(3)14-18)22-23-21(16(4)27-22)17-10-12-19(13-11-17)26-6-2/h7-14H,5-6H2,1-4H3
• InChI Key: GPELBTDHGQBNFR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(C1=CC=CC(=C1)C)C2=NC(=C(S2)C)C3=CC=C(C=C3)OCC
• Molecular Formula: C22H24N2O2S
• Molecular Weight: 380.5 g/mol

Description

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide, also known as ETP-101, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ETP-101 belongs to the class of compounds known as thiazoles, which have been shown to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial effects.

Mechanism of Action

The exact mechanism of action of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the NF-κB and MAPK pathways. N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide has been shown to possess various biochemical and physiological effects, including anti-inflammatory, analgesic, and anticancer effects. N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide has also been shown to reduce oxidative stress and improve mitochondrial function in animal models of inflammation and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the treatment of various diseases. However, one of the limitations of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide is its low solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the toxicity and pharmacokinetics of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide.

Future Directions

There are several future directions for the research on N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide. One potential direction is to investigate the potential of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide as a therapeutic agent for the treatment of various types of cancer. Another potential direction is to investigate the potential of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, more research is needed to fully understand the mechanism of action and pharmacokinetics of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide in order to optimize its therapeutic potential.

Scientific Research Applications

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and pain. In cancer research, N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide has also been shown to reduce inflammation in animal models of acute and chronic inflammation. Additionally, N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(3-methylphenyl)propanamide has been shown to possess potent analgesic effects in animal models of neuropathic pain.